Cas no 54712-38-8 ((+)-(4S)-isosclerone)
(+)-(4S)-isosclerone structure
Product Name:(+)-(4S)-isosclerone
CAS No:54712-38-8
MF:C10H10O3
MW:178.184603214264
CID:2006004
PubChem ID:13369486
Update Time:2025-04-21
(+)-(4S)-isosclerone Chemical and Physical Properties
Names and Identifiers
-
- (+)-(4S)-isosclerone
- (+/-)-regiolone
- (-)-(4S)-4,8-dihydroxy-alpha-tetralone
- (-)-isosclerone
- (-)-regiolone
- (4S)-4,8-dihydroxy-alpha-tetralone
- 3,4-dihydro-4,8-dihydroxy-2H-naphthalen-1-one
- 3,4-dihydro-4,8-dihydroxynaphthalen-1(2H)-one
- 4,8-dihydroxy-1-tetralone
- 4,8-dihydroxy-3,4-dihydro-2H-naphthalen-1-one
- 4,8-diihydroxy-3,4-dihydronaphthalene-1(2H)-one
- isosclerone
- AKOS040763724
- (4S)-3,4-Dihydro-4,8-dihydroxy-1(2H)-naphthalenone
- DTXSID801318296
- UNII-YF5MZ96X5K
- 54712-38-8
- CHEMBL3318321
- (4S)-4,8-Dihydroxy-3,4-dihydronaphthalene-1(2H)-one
- (4S)-4,8-DIHYDROXY-.ALPHA.-TETRALONE
- (4s)-4,8-dihydroxy-1-tetralone
- Isosclerone-
- SCHEMBL6281138
- (4S)-4,8-DIHYDROXY-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
- (4S)-4,8-dihydroxy-1,2,3,4-tetrahydronaphthalen-1-one
- (S)-4,8-Dihydroxy-3,4-dihydronaphthalen-1(2H)-one
- Isosclerone, (S)-(+)-
- ISOSCLERONE, (S)-
- 1(2H)-Naphthalenone, 3,4-dihydro-4,8-dihydroxy-, (4S)-
- (S)-(+)-Isosclerone
- (4S)-4,8-dihydroxytetralin-1-one
- (+)-REGIOLONE
- YF5MZ96X5K
- BDBM50049521
- 62332-73-4
- (-)-(4S)-48-dihydroxy-a-tetralone
- (4R)-4,8-Dihydroxy-alpha-tetralone
- DB-289981
-
- Inchi： 1S/C10H10O3/c11-7-4-5-9(13)10-6(7)2-1-3-8(10)12/h1-3,7,11-12H,4-5H2/t7-/m0/s1
- InChI Key： ZXYYTDCENDYKBR-ZETCQYMHSA-N
- SMILES： O[C@@H]1C2C=CC=C(C=2C(CC1)=O)O
Computed Properties
- Exact Mass: 178.062994177g/mol
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 57.5Ų
(+)-(4S)-isosclerone Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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